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Compound of Interest

Compound Name:
MreB Perturbing Compound A22

hydrochloride

Cat. No.: B159323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A22 hydrochloride, also known as S-(3,4-Dichlorobenzyl)isothiourea hydrochloride, is a cell-

permeable isothiourea compound that acts as a potent and reversible inhibitor of the bacterial

protein MreB.[1][2][3][4] MreB, a homolog of eukaryotic actin, is a crucial component of the

bacterial cytoskeleton, playing a vital role in cell shape determination, cell division, and

chromosome segregation in many rod-shaped bacteria.[3][5][6] By binding to the ATP-binding

pocket of MreB, A22 inhibits its polymerization, leading to the disruption of the cytoskeleton.[1]

[4] This disruption results in a characteristic change in cell morphology from rod-shaped to

spherical and ultimately inhibits bacterial growth.[1][3][7] Due to its specific mechanism of

action, A22 hydrochloride is a valuable tool in microbiology and drug discovery for studying the

bacterial cytoskeleton and as a potential antibacterial agent.[2][3][8]

These application notes provide detailed protocols for the preparation of A22 hydrochloride

stock solutions for use in various experimental settings.

Data Presentation
Quantitative data for A22 hydrochloride is summarized in the table below for easy reference.
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Property Value

Molecular Weight 271.59 g/mol [8][9]

CAS Number 22816-60-0[8][9]

Appearance White to beige powder[9]

Solubility

   DMSO ≥20 mg/mL (≥73.64 mM)[1], >200 mg/mL[7][10]

   DMF ≥20 mg/mL (≥73.64 mM)[1]

   Ethanol ≥1 mg/mL (≥3.68 mM)[1]

   Water 2 mg/mL (warmed)[8][9]

Storage (Powder) -20°C for 3 years; 4°C for 2 years[8]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1 month (in

solvent)[1][8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM A22 Hydrochloride
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of A22 hydrochloride in

dimethyl sulfoxide (DMSO).

Materials:

A22 hydrochloride powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile pipette tips
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Procedure:

Calculate the required mass of A22 hydrochloride:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 271.59 g/mol = 0.0027159 g = 2.72 mg

Weigh the A22 hydrochloride powder:

Carefully weigh out 2.72 mg of A22 hydrochloride powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the A22

hydrochloride powder. It is crucial to use newly opened or anhydrous DMSO as the

compound is hygroscopic.[1]

Dissolve the compound:

Vortex the tube until the A22 hydrochloride is completely dissolved. Gentle warming may

be applied if necessary to aid dissolution.

Aliquot and store:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[1]

Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[1][8]

Protocol 2: Preparation of an Aqueous Working Solution
from DMSO Stock
This protocol describes the dilution of the DMSO stock solution to a final working concentration

in an aqueous medium (e.g., cell culture medium or buffer).
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Materials:

10 mM A22 hydrochloride stock solution in DMSO

Sterile aqueous medium (e.g., Luria-Bertani broth, M9 medium)

Sterile microcentrifuge tubes or culture tubes

Pipettes and sterile pipette tips

Procedure:

Determine the final desired concentration:

For example, to prepare 1 mL of a 10 µM working solution.

Calculate the required volume of the stock solution:

Use the formula: C1V1 = C2V2

(10 mM) x V1 = (10 µM) x (1 mL)

(10,000 µM) x V1 = (10 µM) x (1000 µL)

V1 = (10 x 1000) / 10,000 = 1 µL

Prepare the working solution:

Add 999 µL of the desired aqueous medium to a sterile tube.

Add 1 µL of the 10 mM A22 hydrochloride stock solution to the tube.

Vortex gently to mix.

Use immediately:

Aqueous solutions of A22 hydrochloride are unstable and should be prepared fresh just

prior to use.[11] Aqueous stock solutions are reported to be stable for up to 12 hours.[11]
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Caption: Mechanism of action of A22 hydrochloride.
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Caption: Workflow for preparing A22 hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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